3-(2,4-Dibromophenoxy)pyridin-2-amine
Cat. No. B8296473
M. Wt: 344.00 g/mol
InChI Key: UUAQGBUABJHYAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:11][c:12]1[c:13]([F:19])[cH:14][cH:15][c:16]([Br:18])[cH:17]1.[H-:9].[NH2:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[OH:8].[Na+:10].[O:20]=[CH:21][N:22]([CH3:23])[CH3:24]>>[NH2:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[O:8][c:13]1[c:12]([Br:11])[cH:17][c:16]([Br:18])[cH:15][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1ccc(Br)cc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ncccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ncccc1Oc1ccc(Br)cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
